Cas no 851627-62-8 (PR-104)

PR-104 structure
PR-104 structure
Product Name:PR-104
CAS No:851627-62-8
MF:C14H20BrN4O12PS
MW:579.270962715149
CID:1090235
PubChem ID:11455973
Update Time:2025-04-20

PR-104 Chemical and Physical Properties

Names and Identifiers

    • 2-((2-Bromoethyl)(2,4-dinitro-6-((2-(phosphonooxy)ethyl)carbamoyl)phenyl)amino)ethyl methanesulfonate
    • 2-[N-(2-bromoethyl)-2,4-dinitro-6-(2-phosphonooxyethylcarbamoyl)anilino]ethyl methanesulfonate
    • PR104
    • 104A
    • PR-104
    • AKOS040755172
    • Q25327019
    • NS00072507
    • C14H20BrN4O12PS
    • ((2-BROMOETHYL)-2,4-DINITRO-6-(((2-(PHOSPHONOOXY)ETHYL)AMINO)-CARBONYL)ANILINO)ETHYL METHANESULFONATE
    • 851627-62-8
    • ((2-BROMOETHYL)-2,4-DINITRO-6-(((2-(PHOSPHONOOXY)ETHYL)AMINO)-CARBONYL)ANILINO)ETHYL METHANESULPHONATE
    • PR 104
    • AKOS022174966
    • UNII-V16D2ZT7DT
    • DTXSID001005607
    • V16D2ZT7DT
    • J-507569
    • SCHEMBL367963
    • DB05968
    • 2-[(2-bromoethyl)(2,4-dinitro-6-{[2-(phosphonooxy)ethyl]carbamoyl}phenyl)amino]ethyl methanesulfonate
    • 2-[(2-Bromoethyl){2-[(methanesulfonyl)oxy]ethyl}amino]-3,5-dinitro-N-[2-(phosphonooxy)ethyl]benzene-1-carboximidic acid
    • PR-104/104A
    • CHEMBL4297321
    • PR 104 [WHO-DD]
    • Benzamide, 2-((2-bromoethyl)(2-((methylsulfonyl)oxy)ethyl)amino)-3,5- dinitro-N-(2-(phosphonooxy)ethyl)-
    • HY-16405
    • AT37732
    • CS-0006324
    • DB-226923
    • Inchi: 1S/C14H20BrN4O12PS/c1-33(28,29)31-7-5-17(4-2-15)13-11(14(20)16-3-6-30-32(25,26)27)8-10(18(21)22)9-12(13)19(23)24/h8-9H,2-7H2,1H3,(H,16,20)(H2,25,26,27)
    • InChI Key: GZSOKPMDWVRVMG-UHFFFAOYSA-N
    • SMILES: BrCCN(CCOS(C)(=O)=O)C1C(=CC(=CC=1C(NCCOP(=O)(O)O)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 577.97194g/mol
  • Monoisotopic Mass: 577.97194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 15
  • Complexity: 839
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 243Ų

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